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Compound of Interest

Dimethylammonium
Compound Name: _
dimethylcarbamate

cat. No.: B1360338

An In-depth Technical Guide to the Safety and Handling of Dimethylammonium
Dimethylcarbamate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethylammonium dimethylcarbamate (DIMCARB), a carbamate salt of dimethylamine, is
utilized as a solvent and extractant.[1][2][3] It is also investigated as an ionic liquid and is
formed through the reaction of dimethylamine and carbon dioxide.[1][2][3] Due to its hazardous
properties, a thorough understanding of its safety and handling precautions is imperative for all
personnel working with this chemical. This guide provides comprehensive information on the
safe handling, storage, disposal, and emergency procedures for Dimethylammonium
dimethylcarbamate.

Hazard Identification and Classification

Dimethylammonium dimethylcarbamate is classified as a hazardous chemical.[4] It is a
highly flammable liquid and vapor that can cause severe skin burns and eye damage.[4][5] It is
also harmful if swallowed or inhaled and may cause respiratory irritation.[4][5]

Signal Word: Danger[1][4]
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Hazard Pictograms:

e GHSO02: Flame[1]

e GHSO05: Corrosion[1]

e GHSO07: Exclamation Mark[1]

Hazard Statements:

H225: Highly flammable liquid and vapor.[1][3]

e H302 + H312: Harmful if swallowed or in contact with skin.[6]

o H314: Causes severe skin burns and eye damage.[6]

e H315: Causes skin irritation.[1][3]

e H317: May cause an allergic skin reaction.[6]

o H318: Causes serious eye damage.[1][3]

e H332: Harmful if inhaled.[1][3]

H335: May cause respiratory irritation.[1][3]

Data Presentation
Physical and Chemical Properties
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Property Value Reference
CAS Number 4137-10-4 [1114]
Molecular Formula C5H14N202 [7]
Molecular Weight 134.18 g/mol [11[7]
Appearance C.:Ieér colorless to light yellow (7
liquid

Boiling Point 60-61 °C [1][7]
Density 1.05g/mL at 25 °C [11[7]

Flash Point 13 °C (55.4 °F) [1]

Refractive Index

n20/D 1.454

[1](7]

Solubility

Soluble in water.

[7]

Toxicological Information

Route of Exposure

Hazard Classification

Oral Acute toxicity, Category 4[4]

Inhalation Acute toxicity, Category 4[1][4]

Skin Skin Corrosion/Irritation, Category 1C[4]

Eye Serious Eye Damage/Eye Irritation, Category

1[1][4]

Specific Target Organ Toxicity

May cause respiratory irritation (Single

Exposure, Category 3)[1][4]

Experimental Protocols: Safe Handling and Storage
Engineering Controls

o Work should be conducted in a well-ventilated area, preferably under a chemical fume hood.

[4]
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» Use explosion-proof electrical, ventilating, and lighting equipment.[4]

o Eyewash stations and safety showers must be readily accessible.[8]

Personal Protective Equipment (PPE)

A comprehensive PPE program should be implemented. The following are mandatory when

handling Dimethylammonium dimethylcarbamate:

PPE Category

Specification

Reference

Eye/Face Protection

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166. A face shield

is also recommended.

[1]14]8]

Hand Protection

Wear appropriate chemical-
resistant gloves (e.g., nitrile,
neoprene). Gloves must be

inspected prior to use.

[1]i4]8]

Body Protection

Wear appropriate protective
clothing, such as a lab coat or
chemical-resistant apron, to

prevent skin exposure.

[4](8]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is required if
exposure limits are exceeded

or if ventilation is inadequate.

[4](8]

Handling Procedures

e Read and understand the Safety Data Sheet (SDS) before use.[8]
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» Avoid contact with skin, eyes, and clothing.[4]
e Do not breathe vapors or mist.[4]
o Keep away from heat, sparks, open flames, and other ignition sources.[4]

o Take precautionary measures against static discharge. Ground and bond containers and
receiving equipment.[4][8]

e Use only non-sparking tools.[4]
o Keep the container tightly closed when not in use.[4]

e Wash hands and face thoroughly after handling. Remove contaminated clothing and wash it
before reuse.[4][8]

Do not eat, drink, or smoke in work areas.[4][8]

Storage Procedures

» Store in a cool, dry, and well-ventilated area away from incompatible materials.[4]

Keep containers tightly closed.[4]

Store in a locked-up, designated flammables area.[4]

Keep away from heat, sparks, and flame.[4]

Incompatible Materials: Strong oxidizing agents.[4]

Emergency Procedures
First Aid Measures

Immediate medical attention is required in case of exposure.[4]

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC292905000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC292905000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC292905000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC292905000&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Methyl_carbamate_d3.pdf
https://www.fishersci.com/store/msds?partNumber=AC292905000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC292905000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC292905000&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Methyl_carbamate_d3.pdf
https://www.fishersci.com/store/msds?partNumber=AC292905000&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Methyl_carbamate_d3.pdf
https://www.fishersci.com/store/msds?partNumber=AC292905000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC292905000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC292905000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC292905000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC292905000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC292905000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Exposure Route First Aid Protocol Reference

Move the person to fresh air. If
breathing has stopped, provide
artificial respiration. If
) breathing is difficult, trained

Inhalation . [41[6][€]
personnel may administer
oxygen. Keep the person
warm and at rest. Seek

immediate medical attention.

Immediately remove all
contaminated clothing. Flush
_ the skin with plenty of water
Skin Contact [41[6][€]
and soap for at least 15
minutes. Seek immediate

medical attention.

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids.
Eye Contact Remove contact lenses if [41[6][10]
present and easy to do.
Continue rinsing. Seek
immediate medical attention

from an ophthalmologist.

Do NOT induce vomiting.
Rinse mouth with water. Never

Ingestion give anything by mouth to an [416119]
unconscious person. Seek

immediate medical attention.

Fire-Fighting Measures

» Suitable Extinguishing Media: Use carbon dioxide (CO2), dry chemical powder, or foam.[4][6]
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» Specific Hazards from the Chemical: The substance is a highly flammable liquid and vapor.
Vapors are heavier than air and may travel to a source of ignition and flash back.[4][10]
Containers may explode when heated.[4]

e Hazardous Combustion Products: Thermal decomposition can lead to the release of irritating
gases and vapors, including carbon monoxide (CO), carbon dioxide (CO2), and nitrogen
oxides (NOXx).[4][6]

» Protective Equipment for Firefighters: Firefighters should wear a self-contained breathing
apparatus (SCBA) with a full face-piece operated in positive pressure mode and full
protective gear.[4][10]

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. No action should be taken that
involves personal risk without suitable training.[11] Shut off all ignition sources.[11] Use
personal protective equipment as required.[4] Ensure adequate ventilation.[4] Avoid
breathing vapors.[4]

e Environmental Precautions: Prevent the product from entering drains.[6]

e Methods for Containment and Cleaning Up: For small spills, use an inert absorbent material
to soak up the spill.[4] Use spark-proof tools and explosion-proof equipment.[4] Collect the
material and place it in a suitable, closed container for disposal.[4]

Visualizations
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Safety and Handling Workflow for Dimethylammonium Dimethylcarbamate

Hazard Identification

(Flammable, Corrosive, Toxic)

Risk Assessment
(Evaluate exposure potential)

Implement Control Measures

Engineering Controls Administrative Controls Personal Protective Equipment (PPE)
(Fume Hood, Ventilation) (SOPs, Training) (Gloves, Goggles, Lab Coat)

Safe Handling & Storage
(Grounding, Segregation)

Emergency Preparedness
(Spill Kit, First Aid, Fire Extinguisher)

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Experimental Workflow with Integrated Safety Precautions

Preparation

1. Review SDS & SOPs

2. Don PPE
(Gloves, Goggles, Lab Coat)

3. Prepare Work Area
(Fume Hood ON, Spill Kit Ready)

Handling & Reaction

4. Dispense Chemical
(Use Grounded Equipment)

5. Perform Reaction
(Maintain Ventilation)

Cleanup & Disposal

6. Quench & Workup

7. Dispose of Waste
(Labeled Hazardous Waste Container)

8. Clean Work Area

'

9. Doff PPE & Wash Hands

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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